Cas no 76174-95-3 (3-Hexenedioic acid, monomethyl ester, (E)-)

• Product Name: 3-Hexenedioic acid, monomethyl ester, (E)-
• CAS No: 76174-95-3
• MF: C₇H₉O₄
• MW: 157.143962621689
• CID: 538224
• PubChem ID: 71403625
• Update Time: 2025-04-19

3-Hexenedioic acid, monomethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenedioic acid, monomethyl ester, (E)-
• 6-methoxy-6-oxohex-3-enoate
• DTXSID00824521
• 76174-95-3

• Inchi： 1S/C7H10O4/c1-11-7(10)5-3-2-4-6(8)9/h2-3H,4-5H2,1H3,(H,8,9)/p-1
• InChI Key： XGCKGSYWJABUGN-UHFFFAOYSA-M
• SMILES： O(C)C(CC=CCC(=O)[O-])=O

Computed Properties

• Exact Mass: 157.05008376g/mol
• Monoisotopic Mass: 157.05008376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų